1-[(4-chlorophenyl)sulfonyl]-N-[3-(1-pyrrolidinyl)propyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-(3-pyrrolidin-1-ylpropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H28ClN3O3S/c20-17-4-6-18(7-5-17)27(25,26)23-14-8-16(9-15-23)19(24)21-10-3-13-22-11-1-2-12-22/h4-7,16H,1-3,8-15H2,(H,21,24)
• InChI Key: OCOHHXOOBMATPO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCCNC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H28ClN3O3S
• Molecular Weight: 414.0 g/mol

Description

Synthesis Analysis

Synthesis of related sulfonamide derivatives involves treating substituted benzhydryl chlorides with piperidine or pyrrolidine followed by N-sulfonation with sulfonyl chlorides in the presence of dry methylene dichloride and triethylamine. This method has been used to prepare compounds with significant antimicrobial activities, suggesting a versatile approach for synthesizing a wide range of sulfonamide derivatives, including the target compound (Vinaya et al., 2009).

Molecular Structure Analysis

Studies on related compounds, such as those involving crystal structure analysis, reveal that piperidine rings in these molecules often adopt a chair conformation. The geometry around the sulfur atom typically is distorted tetrahedral, indicating the 3D arrangements that could influence the biological activity of these compounds (Naveen et al., 2015).

Chemical Reactions and Properties

The chemical reactivity of sulfonamide derivatives includes their ability to undergo various reactions, including substitutions and additions, which can be tailored to produce a wide array of derivatives with potential pharmacological properties. The presence of the piperidine and sulfonyl groups significantly impacts the compound's reactivity, making it a versatile candidate for further functionalization (Smolobochkin et al., 2017).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure of these compounds are influenced by their molecular structure. For instance, the crystal structure studies provide insight into the compound's stability and solubility, which are crucial for its potential applications in drug development (Girish et al., 2008).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and photostability, of sulfonamide derivatives are largely determined by the nature of substitutions on the benzhydryl and piperidine rings. These properties are critical for understanding the compound's behavior in biological systems and its interaction with biological targets (Srivastava et al., 2008).

Future Directions

The future directions for research on this compound would depend on its intended use. Given its structure, it could potentially be of interest in the field of drug discovery.